(2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "L-alanine", "4-fluoro-1-methylpyrrolidin-2-one", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Ethyl acetate", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group of L-alanine with diethyl ether and hydrochloric acid to form diethyl L-alaninate hydrochloride.", "Step 2: Reduction of 4-fluoro-1-methylpyrrolidin-2-one with sodium borohydride in methanol to form (2S,4S)-4-fluoro-1-methylpyrrolidine-2-methanol.", "Step 3: Conversion of (2S,4S)-4-fluoro-1-methylpyrrolidine-2-methanol to (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid by oxidation with sodium chlorite in acetic acid.", "Step 4: Deprotection of diethyl L-alaninate hydrochloride with sodium hydroxide in methanol to form L-alanine.", "Step 5: Coupling of L-alanine with (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid in the presence of ethyl acetate and sodium bicarbonate to form (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid hydrochloride." ] } | |
| 2624109-52-8 | |
Molecular Formula |
C6H11ClFNO2 |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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